Ethyl 2-(4-(azepan-1-ylsulfonyl)benzamido)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: ethyl 2-[[4-(azepan-1-ylsulfonyl)benzoyl]amino]-6-benzyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C30H35N3O5S2.ClH/c1-2-38-30(35)27-25-16-19-32(20-22-10-6-5-7-11-22)21-26(25)39-29(27)31-28(34)23-12-14-24(15-13-23)40(36,37)33-17-8-3-4-9-18-33;/h5-7,10-15H,2-4,8-9,16-21H2,1H3,(H,31,34);1H
• InChI Key: GGZYPCOUTZLHDR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)CC3=CC=CC=C3)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCCCCC5.Cl
• Molecular Formula: C30H36ClN3O5S2
• Molecular Weight: 618.2 g/mol

Description

Ethyl 2-(4-(azepan-1-ylsulfonyl)benzamido)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride is a useful research compound. Its molecular formula is C30H36ClN3O5S2 and its molecular weight is 618.2. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds in Medicinal Chemistry Research on heterocyclic compounds, a category to which the compound is likely to belong, is a cornerstone of medicinal chemistry. These compounds often serve as the basis for developing new drugs due to their diverse biological activities. For example, studies on the chemistry and properties of heterocyclic compounds such as 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine have revealed their potential in creating complex compounds with significant biological and electrochemical activity (Boča, Jameson, & Linert, 2011) here. Such studies highlight the importance of heterocyclic chemistry in identifying new therapeutic agents.

Biological Activities and Applications The exploration of heterocyclic compounds' biological properties is pivotal for pharmaceutical development. For instance, the study of 3-hydroxycoumarin chemistry has documented its extensive applications in biology, underscoring the versatility of heterocyclic compounds in drug development (Yoda, 2020) here. Additionally, the investigation into the antioxidant capacity of compounds through assays like the ABTS/PP decolorization assay illustrates the potential health-related applications of heterocyclic compounds (Ilyasov, Beloborodov, Selivanova, & Terekhov, 2020) here.

Synthesis and Chemical Properties The synthesis and transformation of heterocyclic compounds, including the exploration of functional chemical groups for the synthesis of central nervous system (CNS) acting drugs, provide a foundation for developing novel therapeutics (Saganuwan, 2017) here. This area of research is crucial for identifying new drug candidates with optimized efficacy and reduced side effects.